Cas no 823796-05-0 (Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]-)

Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]- structure
823796-05-0 structure
Product name:Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]-
CAS No:823796-05-0
MF:C16H15N3O2
MW:281.309203386307
CID:692983
PubChem ID:136173937

Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[4-(dimethylamino)-5-(3-furanyl)-2-pyrimidinyl]-
    • 6-[6-(dimethylamino)-5-(furan-3-yl)-1H-pyrimidin-2-ylidene]cyclohexa-2,4-dien-1-one
    • DTXSID80744016
    • 823796-05-0
    • 6-[6-(Dimethylamino)-5-(furan-3-yl)pyrimidin-2(1H)-ylidene]cyclohexa-2,4-dien-1-one
    • SCHEMBL12929789
    • Inchi: InChI=1S/C16H15N3O2/c1-19(2)16-13(11-7-8-21-10-11)9-17-15(18-16)12-5-3-4-6-14(12)20/h3-10,20H,1-2H3
    • InChI Key: PVEFUYPANLPLCX-UHFFFAOYSA-N
    • SMILES: CN(C)C1=NC(=NC=C1C2=COC=C2)C3=CC=CC=C3O

Computed Properties

  • Exact Mass: 281.116426730g/mol
  • Monoisotopic Mass: 281.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.4Ų

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